Cas no 1935495-42-3 (1-(2-cyclobutylethyl)-1H-pyrazol-3-amine)

• Product Name: 1-(2-cyclobutylethyl)-1H-pyrazol-3-amine
• CAS No: 1935495-42-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6055591
• PubChem ID: 130804262
• Update Time: 2025-11-01

1-(2-cyclobutylethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutylethyl)-1H-pyrazol-3-amine
• EN300-1109693
• 1935495-42-3

• Inchi： 1S/C9H15N3/c10-9-5-7-12(11-9)6-4-8-2-1-3-8/h5,7-8H,1-4,6H2,(H2,10,11)
• InChI Key： BQSHBQFAFSYVFO-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CCC1CCC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-cyclobutylethyl)-1H-pyrazol-3-amine

Introduction to 1-(2-cyclobutylethyl)-1H-pyrazol-3-amine (CAS No. 1935495-42-3)

1-(2-cyclobutylethyl)-1H-pyrazol-3-amine, identified by the CAS number 1935495-42-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 1-(2-cyclobutylethyl)-1H-pyrazol-3-amine make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 1-(2-cyclobutylethyl)-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a cyclobutylethyl group at the 1-position and an amino group at the 3-position. The cyclobutylethyl moiety introduces significant steric and electronic effects, which can influence the compound's pharmacological properties. Recent studies have shown that this compound exhibits potent activity against various biological targets, making it a valuable tool in drug discovery and development.

In the context of medicinal chemistry, 1-(2-cyclobutylethyl)-1H-pyrazol-3-amine has been investigated for its potential as a lead compound in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry highlights its ability to modulate specific receptors involved in neuroprotection and neuroinflammation. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

Beyond its potential in neurodegenerative diseases, 1-(2-cyclobutylethyl)-1H-pyrazol-3-amine has also shown promise in cancer research. Studies have demonstrated its efficacy in inhibiting the growth of various cancer cell lines, particularly those resistant to conventional therapies. The mechanism of action involves targeting key signaling pathways that are dysregulated in cancer cells, leading to cell cycle arrest and apoptosis. These findings suggest that 1-(2-cyclobutylethyl)-1H-pyrazol-3-amine could be developed into a novel anticancer agent with broad-spectrum activity.

The synthesis of 1-(2-cyclobutylethyl)-1H-pyrazol-3-amine has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route involves several well-characterized steps, including the formation of the pyrazole ring and the introduction of the cyclobutylethyl substituent. These advancements in synthetic chemistry have facilitated large-scale production, making it feasible for industrial applications and clinical trials.

To further validate its therapeutic potential, extensive preclinical studies have been conducted on 1-(2-cyclobutylethyl)-1H-pyrazol-3-amine. These studies have included in vitro assays to evaluate its potency against various biological targets, as well as in vivo models to assess its efficacy and safety. Results from these studies have been promising, with the compound demonstrating favorable pharmacokinetic properties and minimal side effects.

In conclusion, 1-(2-cyclobutylethyl)-1H-pyrazol-3-amine (CAS No. 1935495-42-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential clinical uses.